Cas no 27200-12-0 (Dihydromyricetin)

• Product Name: Dihydromyricetin
• CAS No: 27200-12-0
• MF: C₁₅H₁₂O₈
• MW: 320.250985145569
• MDL: MFCD00189451
• CID: 53090
• PubChem ID: 329825302
• Update Time: 2025-09-01

Dihydromyricetin Chemical and Physical Properties

Names and Identifiers

• Dihydromyricetin
• AMPELOPSIN
• (2r-trans)-2,3-dihydro-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-4h-1-benz
• ,(2r-trans)-
• 2,3-dihydro-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-4h-1-benzopyran-4-on
• 3,3’,4’,5,5’,7-hexahydroxy-2,3-dihydroflavanonol
• 3,3’,4’,5,5’,7-hexahydroxy-flavanon
• ampelopsin(flavanol)
• (2R,3R)-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2,3-dihydrochromen-4-one
• Ampeloptin
• DIHYDROMYRICETIN(RG)
• (2R,3R)-
• (2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-2,3-dihydrochromen-4-one Ampelopsin DHM
• 3,3',4',5,5',7-Hexahydroxy-2,3-dihydroflavanonol
• 3,5,7,3',4',5'-hexahydroxy-2,3-dihydroflavone
• 3,5,7,3',4',5'-hexahydroxy-2,3-dihydroflavonol
• Ampelopsin E
• Flavanone,3,3',4',5,5',7-hexahydroxy
• rac-ampelopsin
• 3,3′,4′,5,5′,7-Hexahydroxyflavanone
• DHM
• (2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one
• (+)-Dihydromyricetin
• 二氢杨梅素
• (+)-Ampelopsin
• Ampelopsin (flavanol)
• C15H12O8
• KD8QND6427
• Flavanone, 3,3',4',5,5',7-hexahydroxy-
• (2R-trans)-2,3-Dihydro-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-4-one
• (2R,3R)-2,3-dihydro-3,5,7
• DihydroMyricetin, froM Myrica rubra
• Two hydrogenMyricetin
• Dihydromyricetin (+)-Dihydromyricetin
• Ampelopsin (2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one

• MDL： MFCD00189451
• Inchi： 1S/C15H12O8/c16-6-3-7(17)11-10(4-6)23-15(14(22)13(11)21)5-1-8(18)12(20)9(19)2-5/h1-4,14-20,22H/t14-,15+/m0/s1
• InChI Key： KJXSIXMJHKAJOD-LSDHHAIUSA-N
• SMILES： [C@H]1(C2=CC(O)=C(O)C(O)=C2)OC2=CC(O)=CC(O)=C2C(=O)[C@@H]1O

Computed Properties

• Exact Mass: 320.05300
• Monoisotopic Mass: 320.05321734 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.25
• XLogP3: 1.1
• Topological Polar Surface Area: 148

Experimental Properties

• Color/Form: Powder
• Density: 1.8080
• Melting Point: 248°C(lit.)
• Boiling Point: 780.7℃/760mmHg
• Flash Point: 296.7±26.4 °C
• Refractive Index: 1.798
• Solubility: DMSO: ≥5mg/mL (warmed)
• PSA: 147.68000
• LogP: 0.89190
• Specific Rotation: +5° (c=0.5, MeOH)
• λmax: 293(MeOH)(lit.)
• Merck: 579
• pka: 7.38±0.60(Predicted)

Dihydromyricetin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：DJ2982375
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Epigallocatechins
• Flavonones
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone